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Compound Name:
4-Chlorophenylmagnesium

bromide

Cat. No.: B1294585 Get Quote

Safe Handling of 4-Chlorophenylmagnesium
Bromide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

4-Chlorophenylmagnesium bromide. Adherence to these guidelines is critical to ensure the

safety of laboratory personnel and the integrity of experimental outcomes. This compound, a

Grignard reagent, is highly reactive and poses significant hazards if not managed correctly.

Hazard Identification and Classification
4-Chlorophenylmagnesium bromide is a highly flammable and corrosive substance that

reacts violently with water.[1][2][3][4] It is typically supplied as a solution in a flammable organic

solvent, such as diethyl ether or a mixture of tetrahydrofuran (THF) and toluene, which

contributes significantly to its hazardous properties.

Primary Hazards:

Flammability: Extremely flammable liquid and vapor.[3][5] Vapors may form explosive

mixtures with air and can travel to an ignition source and flash back.[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1294585?utm_src=pdf-interest
https://www.benchchem.com/product/b1294585?utm_src=pdf-body
https://www.benchchem.com/product/b1294585?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC377401000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15438047&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC377401000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_873-77-8.do
https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15438047&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Reactivity: Reacts violently with water, releasing flammable gases that may ignite

spontaneously.[2][3][4][6]

Corrosivity: Causes severe skin burns and serious eye damage.[2][3][4][5]

Health Hazards: Harmful if swallowed and may be fatal if it enters the airways (aspiration

hazard).[2][6] Vapors can cause drowsiness, dizziness, and respiratory tract irritation.[1][5][6]

Prolonged or repeated exposure may lead to skin dryness or cracking and potential damage

to organs such as the liver and kidneys.[1][6]

Peroxide Formation: May form explosive peroxides upon prolonged storage, especially when

exposed to air or light.[1][2][3]

Quantitative Safety Data
The following tables summarize key quantitative safety data for 4-Chlorophenylmagnesium
bromide and its common solvents.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C6H4BrClMg [1][7]

Molecular Weight 215.76 g/mol [1][5][7]

Appearance Gray to brown-black liquid [1]

Density
Approximately 0.850 - 1.005

g/mL at 25°C
[1]

Flash Point
-40°C (-40°F) for solution in

diethyl ether
[1]

-21°C (-5.8°F) for solution in

THF/toluene
[6]

-13.0°C (8.6°F) for solution in

2-methyltetrahydrofuran
[8]

Water Solubility Reacts violently [1][9]
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Table 2: Exposure Limits for Common Solvents

Chemical
Name

ACGIH
(TWA)

ACGIH
(STEL)

NIOSH
(IDLH)

OSHA (PEL) Source

Ethyl Ether 400 ppm 500 ppm 1900 ppm
400 ppm

(1200 mg/m³)
[1]

No specific exposure limits have been established for 4-Chlorophenylmagnesium bromide
itself.[1]

Handling and Storage Protocols
Strict adherence to proper handling and storage procedures is mandatory to mitigate the risks

associated with 4-Chlorophenylmagnesium bromide.

Handling:

Inert Atmosphere: Handle the reagent under an inert atmosphere, such as nitrogen or argon,

to prevent contact with air and moisture.[1][2][3][10]

Ventilation: All work must be conducted in a well-ventilated chemical fume hood.[1][2][4]

Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of

ignition.[1][2][3] Use spark-proof tools and explosion-proof equipment.[1][3][10]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1][3][10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash

goggles, a face shield, flame-retardant lab coat, and chemical-resistant gloves.[1][3][5]

Water Contact: Do not allow the reagent to come into contact with water or moisture.[1][2][3]

Storage:

Location: Store in a cool, dry, well-ventilated area designated for flammable and corrosive

materials.[1][2][3]
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Conditions: Keep containers tightly closed and store under an inert gas like nitrogen.[1][2][3]

Protect from direct sunlight and heat.[2][3]

Peroxide Formation: Containers should be dated upon opening and periodically tested for

the presence of peroxides.[1][2][3] If crystal formation is observed, it may indicate peroxide

formation, and the container should be considered extremely dangerous and handled only by

professionals.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for the safe handling of 4-
Chlorophenylmagnesium bromide.

Eye and Face Protection: Wear chemical splash goggles and a face shield.[1][3] Eyewash

stations and safety showers must be readily accessible.[1]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or Teflon) and

a flame-retardant lab coat.[1][3] Inspect gloves before each use.[5]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][3]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1][2][3]

Inhalation: Remove the individual from the exposure area to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical

attention.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.
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[1][2][3]

Fire and Spill Response
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, dry sand, limestone powder, or sodium

chloride-based extinguishers.[2][6]

Unsuitable Extinguishing Media:DO NOT USE WATER, carbon dioxide, or foam, as these

will react violently with the Grignard reagent.[2][6][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Spill Response:

Immediate Actions: Evacuate the area and eliminate all ignition sources.[3][4] Ensure

adequate ventilation.

Containment and Cleanup: Absorb the spill with an inert, dry material such as sand, silica

gel, or a universal binder.[3][4] Do not use combustible materials like sawdust.[3]

Disposal: Collect the absorbed material in a suitable, closed container for disposal.[3][5] Do

not expose the spilled material to water.[3]

Logical Workflow for Spill Management
The following diagram illustrates the logical steps for responding to a 4-
Chlorophenylmagnesium bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1294585?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/09564.pdf
https://www.fishersci.es/store/msds?partNumber=10566753&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC377401000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15438047&countryCode=GB&language=en
https://www.capotchem.cn/doc/msds_873-77-8.do
https://www.fishersci.com/store/msds?partNumber=AC377258000&productDescription=4-CHLOROPHENYLMAGNESIUM+BROMID&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/101888
https://pubchem.ncbi.nlm.nih.gov/compound/101888
https://www.sigmaaldrich.com/JP/ja/product/aldrich/774448
https://www.sigmaaldrich.com/JP/ja/product/aldrich/774448
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4380690.htm
http://home.miracosta.edu/dlr/msds/phenylmagnesium_bromide.pdf
https://www.benchchem.com/product/b1294585#4-chlorophenylmagnesium-bromide-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b1294585#4-chlorophenylmagnesium-bromide-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b1294585#4-chlorophenylmagnesium-bromide-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b1294585#4-chlorophenylmagnesium-bromide-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1294585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

